N-Hexyl-5-methyl-1,3,4-thiadiazol-2-amine

• CAS No.: 62347-86-8
• Molecular Formula: C9H17N3S
• Molecular Weight: 199.32 g/mol
• IUPAC Name: N-hexyl-5-methyl-1,3,4-thiadiazol-2-amine
• InChI: InChI=1S/C9H17N3S/c1-3-4-5-6-7-10-9-12-11-8(2)13-9/h3-7H2,1-2H3,(H,10,12)
• InChI Key: QRESLMMTMKJIJD-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCNC1=NN=C(S1)C

Description

N-Hexyl-5-methyl-1,3,4-thiadiazol-2-amine is a useful research compound. Its molecular formula is C9H17N3S and its molecular weight is 199.32 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

N-(5-Methyl-1,3,4-thiadiazol-2-yl)-hexanamide (16 g, 0.075 mole) was added portionwise to stirred tetrahydrofuran (THF) (120 ml) containing lithium aluminium hydride (2.9 g, 0.076 mole) at a temperature below 15° C. The mixture was stirred and refluxed for 2 hours. The mixture was cooled in ice and treated with water (2.9 ml) in THF (29 ml) followed by a 2 N solution of sodium hydroxide (2.9 ml) and water (5.8 ml). The mixture was then treated with `Supercel` and filtered. The filtrate was evaporated to give the title product which was recrystallised from 50% aqueous methanol (9.5 g) m.p. 101°-105° C.